Cas no 955979-06-3 ((R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt)

• Product Name: (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt
• CAS No: 955979-06-3
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• MDL: MFCD11101215
• CID: 836520
• PubChem ID: 45072240
• Update Time: 2025-07-23

(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-isopropylpiperazine-1-carboxylate hydrochloride
• (R)-1-BOC-2-ISOPROPYL-PIPERAZINE HYDROCHLORIDE
• (R)-1-N-BOC-2-ISOPROPYLPIPERAZINE-HCl
• tert-butyl (2R)-2-propan-2-ylpiperazine-1-carboxylate,hydrochloride
• SCHEMBL3618469
• tert-butyl (2R)-2-propan-2-ylpiperazine-1-carboxylate;hydrochloride
• AC-2377
• tert-butyl (2R)-2-(propan-2-yl)piperazine-1-carboxylate hydrochloride
• DTXSID70662477
• BS-18055
• (R)-tert-Butyl2-isopropylpiperazine-1-carboxylatehydrochloride
• (R)-1-Boc-2-Isopropylpiperazine hydrochloride
• 955979-06-3
• (R)-n-boc-2-isopropylpiperazine HCl
• I11599
• (R)-2-isopropyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride
• AKOS015847221
• AKOS016011759
• CS-0154342
• (R)-1-N-BOC-2-ISOPROPYLPIPERAZINE hydrochloride
• tert-Butyl (2R)-2-(propan-2-yl)piperazine-1-carboxylate--hydrogen chloride (1/1)
• ILEMLVIGGJLCHC-PPHPATTJSA-N
• (R)-1-Boc-2-Isopropylpiperazine HCl
• (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt

• MDL： MFCD11101215
• Inchi： 1S/C12H24N2O2.ClH/c1-9(2)10-8-13-6-7-14(10)11(15)16-12(3,4)5;/h9-10,13H,6-8H2,1-5H3;1H/t10-;/m0./s1
• InChI Key： ILEMLVIGGJLCHC-PPHPATTJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNC[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 264.16000
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.92000

Additional information on (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt

Comprehensive Overview of (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt (CAS No. 955979-06-3)

(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt (CAS No. 955979-06-3) is a chiral piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its Boc-protected amine and isopropyl substituent, serves as a critical intermediate in the development of bioactive molecules, particularly in asymmetric synthesis and drug discovery. Its hydrochloric acid salt form enhances stability and solubility, making it a preferred choice for laboratory applications.

The growing demand for chiral building blocks in medicinal chemistry has positioned (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt as a compound of significant interest. Researchers frequently search for "Boc-protected piperazine derivatives" or "CAS 955979-06-3 applications" to explore its role in synthesizing kinase inhibitors, GPCR modulators, and other targeted therapies. Its stereochemical purity (R-configuration) is crucial for achieving enantioselective reactions, a topic gaining traction in green chemistry and sustainable pharmaceutical manufacturing.

In the context of AI-driven drug discovery, 955979-06-3 is often referenced in datasets for machine learning models predicting molecular properties. Queries like "piperazine derivatives in drug design" or "chiral auxiliaries for asymmetric synthesis" highlight its relevance. The compound’s crystalline hydrochloride salt form ensures reproducibility in high-throughput screening, aligning with trends toward automation in R&D.

From a synthetic perspective, the Boc group in (R)-1-N-Boc-2-Isopropylpiperazine offers selective deprotection capabilities, enabling sequential functionalization—a feature exploited in "multi-step peptide coupling" and "fragment-based drug design." Its isopropyl moiety contributes to lipophilicity, a parameter optimized in ADMET studies, frequently searched alongside "CAS 955979-06-3 solubility."

Regulatory and safety profiles of 955979-06-3 adhere to standard laboratory chemical guidelines, with no classification under hazardous categories. This aligns with industry shifts toward "benign-by-design" compounds, reducing environmental impact—a hotspot in recent "green chemistry forums."

In summary, (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt exemplifies the intersection of chiral technology and modern drug development. Its versatility in N-protection strategies, coupled with rising interest in enantioselective catalysis, ensures its continued prominence in scientific literature and industrial applications.